Cas no 1804422-58-9 (3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1804422-58-9
• MF: C₁₀H₆ClF₂N₃
• MW: 241.624547481537
• CID: 4878627
• Update Time: 2025-08-02

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H6ClF2N3/c11-3-7-8(4-15)16-5-6(1-2-14)9(7)10(12)13/h5,10H,1,3H2
• InChI Key： HDFLJXVQROPYPC-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=NC=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile

Comprehensive Overview of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804422-58-9)

The compound 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804422-58-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and a difluoromethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

In recent years, the demand for pyridine-based intermediates like 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile has surged, driven by advancements in drug discovery and sustainable agriculture. This compound's multifunctional groups enable diverse chemical modifications, making it a versatile building block for heterocyclic chemistry. Its CAS No. 1804422-58-9 is frequently searched in scientific databases, reflecting its growing relevance in R&D.

One of the key trends in organic chemistry is the exploration of fluorinated compounds, and 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile aligns perfectly with this focus. The difluoromethyl group enhances the compound's metabolic stability and bioavailability, traits highly sought after in pharmaceutical intermediates. Additionally, the cyano and chloromethyl functionalities offer reactive sites for further derivatization, enabling the creation of libraries of potential drug candidates.

From an agrochemical perspective, 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile is gaining attention for its role in developing next-generation pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy and environmental profile. This compound's structural features make it a promising candidate for addressing resistance issues in pest management, a hot topic in modern agriculture.

The synthesis and characterization of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile require advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the high purity and consistency needed for research and industrial applications. As the compound's CAS No. 1804422-58-9 becomes more widely recognized, suppliers and researchers are collaborating to optimize its production processes.

Environmental and regulatory considerations are also shaping the use of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile. With increasing emphasis on green chemistry, efforts are underway to develop sustainable synthesis routes that minimize waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining high yields and purity.

In conclusion, 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804422-58-9) represents a cutting-edge intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes and compatibility with modern synthetic methodologies position it as a key player in the future of specialty chemicals. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.